methyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-5-hydroxybenzoate

• IUPAC Name: methyl 2-(1,3-dioxoisoindol-2-yl)-5-hydroxybenzoate
• InChI: InChI=1S/C16H11NO5/c1-22-16(21)12-8-9(18)6-7-13(12)17-14(19)10-4-2-3-5-11(10)15(17)20/h2-8,18H,1H3
• InChI Key: SGTOMJCNLUSFMG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)O)N2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C16H11NO5
• Molecular Weight: 297.26 g/mol

Description

Methyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate and Methyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate are compounds that have similar structures. They are provided to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of similar compounds involves the use of tert-butyl nitrite at 40℃ for 48 hours. After the reaction, sodium thiosulfate is added and stirred. The solvent is then removed using a rotary evaporator, followed by silica gel adsorption, and finally column chromatography with a mixed solvent of ethyl acetate and petroleum ether to obtain the product.

Molecular Structure Analysis

The molecular formula of Methyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate is C12H11NO4 and that of Methyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate is C13H13NO4.

Physical And Chemical Properties Analysis

The physical form of Methyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate and Methyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate is solid.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis Techniques : Research on related compounds includes novel synthetic routes for creating complex chemical structures. For instance, studies have focused on the synthesis of benzoxazine and benzo[d]oxazine derivatives through palladium-catalyzed oxidative aminocarbonylation-cyclization, which could have implications for the synthesis of methyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-5-hydroxybenzoate and related compounds (Gabriele et al., 2006).

Applications in Material Science

• Fluorescent Labeling : A derivative has been synthesized for labeling amine residues in biopolymers, indicating potential applications in biological imaging and diagnostics (Crovetto et al., 2008).

Pharmacological Research

• Neuroprotective Effects : Research into methyl 3,4-dihydroxybenzoate has shown neuroprotective effects against oxidative stress in human neuroblastoma cells, suggesting that structurally similar compounds like methyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-5-hydroxybenzoate could have potential applications in treating neurodegenerative diseases (Cai et al., 2016).

Environmental Applications

• Photodegradation of Pollutants : Studies on the photodegradation of parabens, which are structurally related to methyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-5-hydroxybenzoate, have provided insights into removing these compounds from water, highlighting the environmental relevance of research into related compounds (Gmurek et al., 2015).

Safety and Hazards

Methyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate is classified as Acute Tox. 3 Oral. The safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, not getting it in eyes, on skin, or on clothing, and not eating, drinking or smoking when using this product.